![molecular formula C10H10N2O4S B1517760 2-[(3-Cyanophenyl)methanesulfonamido]acetic acid CAS No. 1099113-52-6](/img/structure/B1517760.png)
2-[(3-Cyanophenyl)methanesulfonamido]acetic acid
Overview
Description
2-[(3-Cyanophenyl)methanesulfonamido]acetic acid is a chemical compound with the CAS Number: 1099113-52-6 . It has a molecular weight of 254.27 . The IUPAC name for this compound is {[(3-cyanobenzyl)sulfonyl]amino}acetic acid .
Molecular Structure Analysis
The InChI code for 2-[(3-Cyanophenyl)methanesulfonamido]acetic acid is 1S/C10H10N2O4S/c11-5-8-2-1-3-9(4-8)7-17(15,16)12-6-10(13)14/h1-4,12H,6-7H2,(H,13,14) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
2-[(3-Cyanophenyl)methanesulfonamido]acetic acid is a powder . It is stored at room temperature .Scientific Research Applications
Analytical Chemistry
In analytical chemistry, 2-[(3-Cyanophenyl)methanesulfonamido]acetic acid can serve as a standard or reagent in quantitative and qualitative analysis . Its unique spectral properties allow it to be used in spectroscopic methods such as UV-Vis and IR spectroscopy to identify or quantify other substances. Additionally, its structure can be modified to create derivatives that react selectively with specific analytes, enhancing the sensitivity and selectivity of analytical methods.
Life Science Research
This compound has potential applications in life science research, particularly in the study of cell signaling pathways . The cyanophenyl group can be used to probe the interactions between proteins and small molecules, while the acetic acid moiety can be involved in the modulation of enzyme activity. It can also be tagged with fluorescent groups to study the dynamics of biological processes in real-time.
Chemical Synthesis
2-[(3-Cyanophenyl)methanesulfonamido]acetic acid: is valuable in chemical synthesis as an intermediate for the preparation of a wide range of chemical entities . Its reactive functional groups make it a versatile starting material for the synthesis of heterocyclic compounds, dyes, and other functional materials. It can undergo various chemical reactions, including amidation, esterification, and alkylation, to yield products with desired properties for further application in different fields of chemistry.
Safety and Hazards
The compound has several hazard statements: H302, H312, H315, H319, H332, H335 . These codes represent different types of hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 . These codes represent the recommended safety measures when handling the compound.
properties
IUPAC Name |
2-[(3-cyanophenyl)methylsulfonylamino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4S/c11-5-8-2-1-3-9(4-8)7-17(15,16)12-6-10(13)14/h1-4,12H,6-7H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIQJTDHCLLOOFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C#N)CS(=O)(=O)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Cyanophenyl)methanesulfonamido]acetic acid | |
CAS RN |
1099113-52-6 |
Source
|
| Record name | 2-[(3-cyanophenyl)methanesulfonamido]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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